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Compound of Interest

Compound Name: Nickel ammonium sulfate

Cat. No.: B093414 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the fundamental chemical and physical properties of

nickel ammonium sulfate, with a focus on its identity as a double salt. The following sections

will provide a comprehensive overview of its structure, synthesis, and key characteristics,

supported by quantitative data, detailed experimental protocols, and illustrative diagrams to

facilitate a deeper understanding for research and development applications.

Introduction: The Essence of a Double Salt
Nickel ammonium sulfate, with the chemical formula (NH₄)₂Ni(SO₄)₂·6H₂O, is a crystalline

inorganic compound that exemplifies the concept of a double salt.[1] It is not a mere physical

mixture of nickel sulfate and ammonium sulfate, but rather a distinct chemical entity with its

own unique crystal lattice and properties.[2][3] This compound belongs to a class of

isomorphous salts known as Tutton's salts, which have the general formula M'₂(M'')

(SO₄)₂·6H₂O, where M' is a monovalent cation and M'' is a divalent metal ion.[2][4] In the case

of nickel ammonium sulfate, the ammonium ion (NH₄⁺) serves as the monovalent cation,

while the nickel(II) ion (Ni²⁺) is the divalent metal.[2][5] The hexahydrate form is the most

common, appearing as light green to bluish-green monoclinic crystals.[1][2][5]

The significance of its double salt nature lies in its stability and the specific arrangement of its

constituent ions and water molecules within the crystal structure. This ordered arrangement

dictates its physical and chemical behavior, making it a valuable compound in various

applications, including electroplating, as a catalyst precursor, and in the ceramics industry.[1]
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Physicochemical Properties
A summary of the key quantitative data for nickel ammonium sulfate hexahydrate is

presented in the tables below for easy reference and comparison.

Table 1: General and Physical Properties
Property Value

Chemical Formula (NH₄)₂Ni(SO₄)₂·6H₂O[1]

Molecular Weight ~395.00 g/mol [6][7][8]

Appearance
Light green to bluish-green crystalline powder[1]

[2]

Crystal System Monoclinic[2][9][10]

Space Group P2₁/a[9]

Density 1.92 g/cm³[5][6]

Melting Point 85 - 89 °C[6][11]

Table 2: Solubility Data
Temperature (°C) Solubility ( g/100 mL of water)

20 10.4[5][11]

80 30[5][11]

Note: Insoluble in alcohol and acetone.[10]

Table 3: Optical Properties
Property Value

Refractive Index 1.495, 1.501, 1.508[5][11]
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The following sections provide detailed methodologies for the synthesis and characterization of

nickel ammonium sulfate.

Synthesis of Nickel Ammonium Sulfate Hexahydrate
This protocol is based on the crystallization from an aqueous solution containing stoichiometric

amounts of nickel(II) sulfate and ammonium sulfate.[2][3]

Materials:

Nickel(II) sulfate hexahydrate (NiSO₄·6H₂O)

Ammonium sulfate ((NH₄)₂SO₄)

Distilled or deionized water

Beakers

Stirring rod

Hot plate

Buchner funnel and filter paper

Vacuum flask

Procedure:

Stoichiometric Calculation: Calculate the molar equivalents of nickel(II) sulfate hexahydrate

and ammonium sulfate. For example, to synthesize approximately 100 g of the double salt,

you would use 71.11 g of nickel sulfate heptahydrate and 33.45 g of ammonium sulfate.[10]

Dissolution: In separate beakers, dissolve the calculated amounts of nickel(II) sulfate

hexahydrate and ammonium sulfate in a minimum amount of hot distilled water. Gentle

heating and stirring can aid dissolution.[3][12]

Mixing: Once both salts are completely dissolved, mix the two solutions while stirring.[10]
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Crystallization: Allow the mixed solution to cool slowly to room temperature. To promote the

formation of larger crystals, the solution should remain undisturbed.[3] For a higher yield of

smaller crystals, the solution can be cooled more rapidly in an ice bath.

Isolation: Collect the precipitated crystals by vacuum filtration using a Buchner funnel.[3]

Washing and Drying: Wash the crystals with a small amount of cold distilled water or ethanol

to remove any soluble impurities.[10] Dry the crystals on a watch glass or in a desiccator at

room temperature.

Characterization by Thermal Analysis
Thermal gravimetric analysis (TGA) can be employed to study the thermal stability and

decomposition of nickel ammonium sulfate hexahydrate.

Instrumentation:

Thermogravimetric Analyzer

Procedure:

Sample Preparation: Place a small, accurately weighed amount of the synthesized nickel
ammonium sulfate hexahydrate crystals into an alumina or platinum crucible.

Analysis: Heat the sample from ambient temperature to a final temperature of approximately

600 °C at a constant heating rate (e.g., 10 °C/min) under a controlled atmosphere (e.g.,

nitrogen or air).

Data Interpretation: The resulting TGA curve will show mass loss as a function of

temperature. The initial mass loss corresponds to the dehydration of the six water molecules.

[13][14] At higher temperatures, the anhydrous salt decomposes, releasing ammonia and

sulfur oxides, ultimately leaving a residue of nickel oxide (NiO).[2]

Visualizations
The following diagrams illustrate the conceptual workflow for the synthesis and characterization

of nickel ammonium sulfate and the interactions within its crystal lattice.
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Workflow for Synthesis and Characterization
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Caption: A logical workflow for the synthesis and characterization of nickel ammonium
sulfate.
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Conceptual Representation of Crystal Lattice Interactions
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Caption: Interactions within the nickel ammonium sulfate crystal lattice.

Conclusion
Nickel ammonium sulfate serves as a prime example of a Tutton's salt, where the specific

stoichiometric combination of nickel sulfate and ammonium sulfate in the presence of water

leads to the formation of a stable, well-defined crystal structure. The properties of this double

salt are a direct consequence of the octahedral coordination of the nickel(II) ion by water

molecules and the intricate network of hydrogen bonding between the ammonium ions, sulfate

ions, and coordinated water molecules.[2] This detailed understanding of its double salt nature

is crucial for its effective application in various scientific and industrial fields.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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